Cas no 887973-21-9 ((Z)-Fluoxastrobin)

• Product Name: (Z)-Fluoxastrobin
• CAS No: 887973-21-9
• MF: C₂₁H₁₆ClFN₄O₅
• MW: 458.826947212219
• CID: 4737331
• Update Time: 2025-10-28

(Z)-Fluoxastrobin Chemical and Physical Properties

Names and Identifiers

• 87YQY15C4N
• Fluoxastrobin, Z-
• Fluoxastrobin, (Z)-
• Fluxastrobin
• Z isomer of Fluoxastrobin
• UFEODZBUAFNAEU-NLRVBDNBSA-N
• Methanone, (2-((6-(2-chlorophenoxy)-5-fluoro-4-pyrimidinyl)oxy)phenyl)(5,6-dihydro-1,4,2-dioxazin-3-yl)-, O-methyloxime, (1Z)-
• J3.642.605E
• Q15632878
• (Z)-1-[2-[6-(2-chlorophenoxy)-5-fluoropyrimidin-4-yl]oxyphenyl]-1-(5,6-dihydro-1,4,2
• (Z)-Fluoxastrobin

• Inchi： 1S/C21H16ClFN4O5/c1-28-26-18(21-27-30-11-10-29-21)13-6-2-4-8-15(13)31-19-17(23)20(25-12-24-19)32-16-9-5-3-7-14(16)22/h2-9,12H,10-11H2,1H3/b26-18-
• InChI Key： UFEODZBUAFNAEU-ITYLOYPMSA-N
• SMILES： ClC1C=CC=CC=1OC1=C(C(=NC=N1)OC1=CC=CC=C1/C(/C1=NOCCO1)=N/OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 672
• Topological Polar Surface Area: 96.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on (Z)-Fluoxastrobin

Fluoxastrobin: A Comprehensive Overview

Fluoxastrobin (CAS No. 887973-21-9) is a highly effective fungicide belonging to the pyridinyl ester class of compounds. It is widely used in agriculture to control a broad spectrum of fungal diseases affecting crops. The compound is known for its excellent efficacy, systemic properties, and low environmental impact, making it a preferred choice for farmers and agricultural professionals worldwide.

The chemical structure of Fluoxastrobin is characterized by a pyridine ring fused with an ester group, which contributes to its unique fungicidal activity. Recent studies have highlighted its ability to inhibit the activity of sterol demethylase, an enzyme critical for fungal cell membrane synthesis. This mechanism of action ensures that Fluoxastrobin provides long-lasting protection against fungal pathogens without harming the host plant.

One of the most significant advancements in the application of Fluoxastrobin is its use in seed treatment programs. Research conducted in 2023 demonstrated that when applied as a seed coating, Fluoxastrobin significantly enhances crop yield by protecting seeds from early-season fungal infections. This method of application not only reduces the need for multiple spray applications but also minimizes the risk of environmental contamination.

Another notable development involves the integration of Fluoxastrobin with other fungicides in tank mixtures. Studies have shown that combining Fluoxastrobin with compounds like azoxystrobin or trifloxystrobin can enhance its efficacy against resistant fungal strains. This approach has become particularly important in regions where the emergence of fungicide-resistant pathogens has posed a significant threat to crop production.

The environmental impact of Fluoxastrobin has also been a focal point of recent research. Field trials have indicated that the compound has a low potential for leaching into groundwater and exhibits rapid degradation under aerobic soil conditions. These findings align with global efforts to promote sustainable agriculture and reduce the ecological footprint of agrochemicals.

In terms of toxicity, Fluoxastrobin has been classified as having low acute toxicity to mammals. Regulatory agencies have established stringent guidelines for its use, ensuring that exposure risks are minimized for both agricultural workers and consumers. However, ongoing research continues to monitor its long-term effects on non-target organisms, particularly beneficial insects and soil microbiota.

The global market for Fluoxastrobin has experienced steady growth over the past decade, driven by increasing demand from emerging economies and the expansion of high-value crop production. According to market analysis reports published in 2023, Asia-Pacific regions are expected to account for a significant share of this growth due to rising agricultural output and government initiatives promoting pest management solutions.

In conclusion, Fluoxastrobin (CAS No. 887973-21-9) remains a cornerstone in modern fungicide technology, offering unparalleled protection against fungal diseases while maintaining a favorable safety profile. Its versatility in application methods, combined with its proven efficacy and environmental compatibility, underscores its importance in sustainable agricultural practices.